Cas no 2098136-67-3 (4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid)

• Product Name: 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid
• CAS No: 2098136-67-3
• MF: C₁₄H₁₁F₂NO₂
• MW: 263.23945069313
• CID: 5729215
• PubChem ID: 121205095
• Update Time: 2025-11-02

4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• starbld0043997
• 4-(difluoromethyl)-2-methyl-6-phenylnicotinic acid
• 2098136-67-3
• F1967-2668
• AKOS026713782
• 4-(difluoromethyl)-2-methyl-6-phenylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 4-(difluoromethyl)-2-methyl-6-phenyl-
• 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid

• Inchi： 1S/C14H11F2NO2/c1-8-12(14(18)19)10(13(15)16)7-11(17-8)9-5-3-2-4-6-9/h2-7,13H,1H3,(H,18,19)
• InChI Key： HRQXDXKCRMMPRZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC(C)=C1C(=O)O)F

Computed Properties

• Exact Mass: 263.07578492g/mol
• Monoisotopic Mass: 263.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 399.7±42.0 °C(Predicted)
• pka: 0.73±0.25(Predicted)

Additional information on 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid (CAS No. 2098136-67-3)

4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid (CAS No. 2098136-67-3) is a fluorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and phenyl substituents, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines a nicotinic acid core with strategic modifications, enhancing its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "difluoromethyl group benefits" or "phenyl-substituted nicotinic acid applications," reflecting the growing interest in this chemical space. The 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid stands out as a versatile building block, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its CAS No. 2098136-67-3 is often referenced in patent literature, underscoring its commercial and scientific relevance.

The synthesis of 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination techniques. Optimizing these processes is a hot topic in synthetic chemistry forums, with queries such as "how to synthesize difluoromethyl nicotinic acid derivatives" trending among chemists. The compound's high purity and yield efficiency are critical for industrial-scale production, aligning with the broader push for sustainable and cost-effective manufacturing methods.

Beyond pharmaceuticals, 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid has potential applications in agrochemicals, where its structural motifs could contribute to novel herbicides or fungicides. Searches like "nicotinic acid derivatives in crop protection" highlight this intersection. Additionally, its role in material science, particularly in designing fluorinated polymers with improved thermal stability, is an emerging area of exploration. The compound's lipophilicity and electronic effects make it a candidate for advanced functional materials.

Quality control and analytical characterization of CAS No. 2098136-67-3 are paramount for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as evidenced by frequent searches for "analytical methods for fluorinated nicotinic acids." Regulatory compliance, including REACH and FDA guidelines, further underscores the need for rigorous documentation and safety assessments during its handling and use.

In conclusion, 4-(Difluoromethyl)-2-methyl-6-phenylnicotinic acid (CAS No. 2098136-67-3) represents a compelling case study in the convergence of medicinal chemistry and industrial applications. Its multifunctional design addresses contemporary challenges in drug development and sustainable agriculture, resonating with global trends toward precision science. As research progresses, this compound is poised to remain a focal point in interdisciplinary innovation.